Cas no 62160-79-6 (1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-5-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-5-phenyl-
• CAS No: 62160-79-6
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 455916
• PubChem ID: 869081
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-5-phenyl-
• 1-(3-methylphenyl)-5-phenylpyrazole-3-carboxylic acid
• 1DZ
• 1-(3-Methylphenyl)-5-Phenyl-1h-Pyrazole-3-Carboxylic Acid
• AKOS009156740
• 5-Phenyl-1-(m-tolyl)-1H-pyrazole-3-carboxylic acid
• 4luo
• CHEMBL3088227
• 62160-79-6
• Oprea1_112599
• Q27451960
• DTXSID40357828
• BDBM50443304

• Inchi： 1S/C17H14N2O2/c1-12-6-5-9-14(10-12)19-16(11-15(18-19)17(20)21)13-7-3-2-4-8-13/h2-11H,1H3,(H,20,21)
• InChI Key： XDKDJRWOHMIRGN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N(C2C=CC=C(C)C=2)N=1)=O

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12